1'-(morpholin-4-ylcarbonyl)-3'H-spiro[cyclopentane-1,5'-pyrrolo[2,1-a]isoquinoline]-2',3'(6'H)-dione

• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol
• IUPAC Name: 1-(morpholine-4-carbonyl)spiro[6H-pyrrolo[2,1-a]isoquinoline-5,1'-cyclopentane]-2,3-dione
• InChI: InChI=1S/C21H22N2O4/c24-18-16(19(25)22-9-11-27-12-10-22)17-15-6-2-1-5-14(15)13-21(7-3-4-8-21)23(17)20(18)26/h1-2,5-6H,3-4,7-13H2
• InChI Key: MVSAEXAZFFLNMQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CC3=CC=CC=C3C4=C(C(=O)C(=O)N24)C(=O)N5CCOCC5

Description

1’-(morpholin-4-ylcarbonyl)-3’H-spiro[cyclopentane-1,5’-pyrrolo[2,1-a]isoquinoline]-2’,3’(6’H)-dione is a complex organic compound that belongs to the class of spiro compounds These compounds are characterized by a unique structure where two rings are connected through a single atom

Preparation Methods

The synthesis of 1’-(morpholin-4-ylcarbonyl)-3’H-spiro[cyclopentane-1,5’-pyrrolo[2,1-a]isoquinoline]-2’,3’(6’H)-dione can be achieved through a multi-step process involving organocatalyzed tandem reactions. The key steps include Michael addition followed by [3+2] cycloaddition. The reaction typically involves azaarenes and α,β-unsaturated aldehydes, catalyzed by an amine and N-heterocyclic carbene (NHC) relay catalysis . The reaction conditions often include the use of 4-dimethylaminopyridine (DMAP) as a base and (diacetoxyiodo)benzene (PIDA) as an oxidant in toluene at room temperature .

Chemical Reactions Analysis

1’-(morpholin-4-ylcarbonyl)-3’H-spiro[cyclopentane-1,5’-pyrrolo[2,1-a]isoquinoline]-2’,3’(6’H)-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as PIDA.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the morpholine ring.

Cycloaddition: The spiro structure allows for cycloaddition reactions, which can be catalyzed by NHCs.

Scientific Research Applications

1’-(morpholin-4-ylcarbonyl)-3’H-spiro[cyclopentane-1,5’-pyrrolo[2,1-a]isoquinoline]-2’,3’(6’H)-dione has several scientific research applications:

Medicinal Chemistry: It is being explored for its potential as a topoisomerase inhibitor, which could make it a candidate for anti-cancer drugs.

Materials Science: The unique spiro structure lends itself to applications in the development of new materials with specific electronic properties.

Biological Research: Its interactions with various biological targets make it a useful tool in studying cellular processes and pathways.

Mechanism of Action

The mechanism of action of 1’-(morpholin-4-ylcarbonyl)-3’H-spiro[cyclopentane-1,5’-pyrrolo[2,1-a]isoquinoline]-2’,3’(6’H)-dione involves its role as a topoisomerase inhibitor. This compound interferes with the DNA replication process by stabilizing the topoisomerase-DNA complex, preventing the re-ligation of the DNA strands. This leads to DNA damage and ultimately cell death, making it a potent cytotoxic agent .

Comparison with Similar Compounds

Similar compounds to 1’-(morpholin-4-ylcarbonyl)-3’H-spiro[cyclopentane-1,5’-pyrrolo[2,1-a]isoquinoline]-2’,3’(6’H)-dione include other pyrrolo[2,1-a]isoquinoline derivatives. These compounds share the core structure but differ in their substituents, which can significantly alter their chemical and biological properties. For example:

Lamellarins: Marine alkaloids with a pyrrolo[2,1-a]isoquinoline scaffold known for their anti-cancer properties.

Lukianols: Another class of marine alkaloids with similar structures and biological activities.

These comparisons highlight the uniqueness of 1’-(morpholin-4-ylcarbonyl)-3’H-spiro[cyclopentane-1,5’-pyrrolo[2,1-a]isoquinoline]-2’,3’(6’H)-dione in terms of its specific substituents and the resulting biological activities.